Cas no 67531-70-8 (1-Chloro-2,4-dimethyl-3-nitrobenzene)

1-Chloro-2,4-dimethyl-3-nitrobenzene structure
67531-70-8 structure
Product Name:1-Chloro-2,4-dimethyl-3-nitrobenzene
CAS No:67531-70-8
MF:C8H8ClNO2
MW:185.607621192932
MDL:MFCD28363406
CID:2093292
PubChem ID:20508440
Update Time:2025-04-21

1-Chloro-2,4-dimethyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-2,4-dimethyl-3-nitrobenzene
    • 1-chloro-2,4-dimethyl-3-nitro-benzene
    • F85901
    • 67531-70-8
    • SCHEMBL2143287
    • AKOS024162747
    • MDL: MFCD28363406
    • Inchi: 1S/C8H8ClNO2/c1-5-3-4-7(9)6(2)8(5)10(11)12/h3-4H,1-2H3
    • InChI Key: ADRVFIZSNISDMU-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C)C(=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 185.0243562g/mol
  • Monoisotopic Mass: 185.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 45.8Ų

1-Chloro-2,4-dimethyl-3-nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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